Cas no 114215-06-4 (cyclododeca-3,7-dien-1-one)
cyclododeca-3,7-dien-1-one structure
Product Name:cyclododeca-3,7-dien-1-one
CAS No:114215-06-4
MF:C12H18O
MW:178.270723819733
CID:2612513
PubChem ID:69032822
Update Time:2025-04-21
cyclododeca-3,7-dien-1-one Chemical and Physical Properties
Names and Identifiers
-
- cyclododeca-3,7-dien-1-one
- QPNRIQZDIQJREU-UHFFFAOYSA-N
- 114215-06-4
- DTXSID00739565
- cyclododeca-3,7-diene-1-one
-
- Inchi： 1S/C12H18O/c13-12-10-8-6-4-2-1-3-5-7-9-11-12/h1-2,7,9H,3-6,8,10-11H2
- InChI Key： QPNRIQZDIQJREU-UHFFFAOYSA-N
- SMILES： O=C1CC=CCCC=CCCCC1
Computed Properties
- Exact Mass: 178.135765193g/mol
- Monoisotopic Mass: 178.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 3
- Topological Polar Surface Area: 17.1Ų
cyclododeca-3,7-dien-1-one Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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